Cas no 22662-54-0 (2,3,3-triphenylpropan-1-amine)
2,3,3-triphenylpropan-1-amine structure
Product Name:2,3,3-triphenylpropan-1-amine
CAS No:22662-54-0
MF:C21H21N
MW:287.398145437241
CID:1411174
Update Time:2024-08-15
2,3,3-triphenylpropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2,3,3-triphenylpropan-1-amine
- LogP
- 2,3,3-Triphenyl-1-propanamine
- Benzenepropanamine, β,γ-diphenyl-
-
- Inchi: 1S/C21H21N/c22-16-20(17-10-4-1-5-11-17)21(18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-15,20-21H,16,22H2
- InChI Key: XKGCCPYCHHNFAB-UHFFFAOYSA-N
- SMILES: C1(C(C2=CC=CC=C2)C(C2=CC=CC=C2)CN)=CC=CC=C1
Computed Properties
- Exact Mass: 287.16753
Experimental Properties
- Density: 1.073±0.06 g/cm3(Predicted)
- Boiling Point: 395.2±31.0 °C(Predicted)
- PSA: 26.02
- pka: 9.18±0.17(Predicted)
2,3,3-triphenylpropan-1-amine Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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